N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-3-(pyridin-2-yloxy)benzamide
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Description
N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C21H18N6O2 and its molecular weight is 386.415. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antimicrobial Activities
Benzamide-based pyrazoles and their derivatives have been synthesized and evaluated for their biological activities, including antiviral and antimicrobial effects. For instance, benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable antiavian influenza virus activity, with several compounds exhibiting significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020). Similarly, novel synthesis approaches involving pyrazole derivatives incorporating N-methylphthalimide moiety have demonstrated moderate antimicrobial activity, highlighting the potential of pyrazole-based compounds in developing new antimicrobial agents (Al-Omran & El-Khair, 2005).
Antitumor Potential
Pyrazole derivatives have also been explored for their antitumor properties. A study on pyrazole derivatives identified antitumor, antifungal, and antibacterial pharmacophore sites through synthesis, characterization, and bioactivities investigation. These derivatives exhibited promising biological activity against breast cancer and microbes, suggesting their potential as leads in cancer therapy development (Titi et al., 2020).
Material Science Applications
The functionalization reactions of benzoyl-based pyrazoles have been studied for their potential applications in material science. Experimental and theoretical studies have provided insights into the reaction mechanisms and structural characteristics of these compounds, which could be relevant for developing new materials with specific properties (Yıldırım et al., 2005).
Drug Discovery and Development
In drug discovery, pyrazole and pyridine derivatives have been synthesized and evaluated for their potential as pharmacological agents. For example, the discovery of benzamide derivatives acting as glucokinase activators represents a significant advancement in the treatment of type 2 diabetes mellitus. These compounds demonstrated promising pharmacokinetic profiles and safety margins, highlighting the utility of pyrazole and pyridine scaffolds in medicinal chemistry (Park et al., 2014).
properties
IUPAC Name |
N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-3-pyridin-2-yloxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6O2/c1-27-14-16(12-26-27)20-18(22-9-10-24-20)13-25-21(28)15-5-4-6-17(11-15)29-19-7-2-3-8-23-19/h2-12,14H,13H2,1H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFIRLGWMDQCTHF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)C3=CC(=CC=C3)OC4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.